Cas no 2640959-02-8 (4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide)

• Product Name: 4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide
• CAS No: 2640959-02-8
• MF: C₁₈H₂₉N₅O₃
• MW: 363.454563856125
• CID: 5318514
• PubChem ID: 155800656
• Update Time: 2025-10-25

4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040717018
• 4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide
• F6689-3208
• 2640959-02-8
• 4-[[(3-Methoxy-2-pyrazinyl)methylamino]methyl]-N-(tetrahydro-2H-pyran-4-yl)-1-piperidinecarboxamide

• Inchi： 1S/C18H29N5O3/c1-22(16-17(25-2)20-8-7-19-16)13-14-3-9-23(10-4-14)18(24)21-15-5-11-26-12-6-15/h7-8,14-15H,3-6,9-13H2,1-2H3,(H,21,24)
• InChI Key： VYDRMVUIDPPNFS-UHFFFAOYSA-N
• SMILES： N1(C(NC2CCOCC2)=O)CCC(CN(C2=NC=CN=C2OC)C)CC1

Computed Properties

• Exact Mass: 363.22703980g/mol
• Monoisotopic Mass: 363.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.2±50.0 °C(Predicted)
• pka: 13.64±0.20(Predicted)

Additional information on 4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide

Comprehensive Overview of 4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide (CAS No. 2640959-02-8)

4-{[(3-methoxypyrazin-2-yl)(methyl)amino]methyl}-N-(oxan-4-yl)piperidine-1-carboxamide, identified by the chemical identifier CAS No. 2640959-02-8, represents a structurally intricate organic molecule with potential applications in medicinal chemistry and pharmaceutical research. The compound’s core architecture features a piperidine ring functionalized at the 1-position with a carboxamide group and at the 4-position with a branched aminoalkyl chain containing a pyrazine motif. This unique combination of heterocyclic systems—piperidine, pyrazine, and tetrahydrofuran (THF)-derived oxan moiety—creates a scaffold that aligns with modern drug design principles targeting G protein-coupled receptors (GPCRs) and enzyme modulation pathways.

The molecular framework of this compound is characterized by its dual heterocyclic components: the pyrazine ring bearing a methoxy substituent at position 3, and the piperidine ring linked to an oxan (tetrahydrofuran) derivative via an aminoalkyl bridge. The presence of both nitrogen-containing rings (piperidine and pyrazine) suggests enhanced hydrogen bonding capabilities and potential for interactions with biologically relevant targets. The methoxy group on the pyrazine ring introduces electron-donating properties, which may influence the compound’s lipophilicity and metabolic stability—key parameters in drug development as highlighted in recent studies on bioisosteric replacements in central nervous system (CNS) active agents.

Synthetic approaches to this molecule likely involve multi-step strategies targeting the formation of its complex amide linkage. The integration of the N-(oxan-4-yl) substituent into the piperidine ring could be achieved through nucleophilic substitution or coupling reactions, while the pyrazine-derived aminoalkyl chain may require selective alkylation techniques to preserve functional group integrity. Recent advancements in catalytic asymmetric synthesis and flow chemistry methodologies have demonstrated improved efficiency for similar scaffolds, particularly in optimizing regioselectivity during amide bond formation between heterocyclic systems.

In terms of physicochemical properties, computational predictions indicate that this compound exhibits moderate solubility in polar organic solvents due to its amide functionality and oxygen-containing heterocycles. The interplay between the electron-rich pyrazine system (i.e., 3-methoxy substitution) and the basic piperidine nitrogen suggests potential zwitterionic character under physiological conditions, which may enhance membrane permeability—a critical factor for orally bioavailable drugs as discussed in contemporary literature on absorption, distribution, metabolism, excretion (ADME) optimization.

The structural diversity of this molecule positions it as a candidate for molecular modeling studies focused on receptor-ligand interactions. For instance, its pyrazine-based side chain bears resemblance to known ligands targeting adenosine receptors or dopamine transporters, where aromatic nitrogen heterocycles play pivotal roles in binding affinity. Comparative analysis with structurally related compounds from recent patent disclosures reveals that such configurations often demonstrate improved selectivity over traditional aromatic amides by modulating steric bulk through aliphatic linkers like those present in the aminoalkyl bridge connecting the piperidine core to the pyrazine moiety.

In biological evaluation contexts, preliminary assays might focus on enzyme inhibition profiles or cell-based activity screens against targets such as kinases or ion channels. The presence of multiple hydrogen bond donors/acceptors (e.g., amide NH/OH groups and THF oxygen atoms) aligns with current trends in fragment-based drug discovery where multifunctional scaffolds are prioritized for their ability to engage multiple binding sites simultaneously. Notably, similar hybrid structures have shown promise in preclinical models for neurodegenerative diseases by modulating acetylcholinesterase activity while avoiding cholinergic side effects through structural modifications at adjacent positions.

The synthetic versatility of this compound opens avenues for derivatization studies aimed at enhancing pharmacokinetic profiles. Modifications could include varying substituents on the pyrazine ring (e.g., fluorinated analogs), altering linker lengths between heterocyclic components, or introducing stereochemical elements into either the piperidine or THF moieties. Such approaches mirror strategies employed in recent publications exploring structure-function relationships within classes like PDE inhibitors or SGLT2 modulators where small structural changes significantly impact therapeutic efficacy.

From a mechanistic perspective, this compound’s three-dimensional conformation is expected to adopt flexible yet constrained geometries due to its fused ring system containing both aliphatic (piperidine) and aromatic (pyrazine) components. Molecular dynamics simulations would be essential to characterize these conformations relative to known bioactive molecules sharing similar frameworks but differing substitution patterns—a common practice highlighted in current medicinal chemistry journals analyzing conformational entropy effects on drug-target residence time.

In material science applications beyond pharmaceuticals, derivatives of this scaffold could find utility as functional additives due to their amphiphilic nature stemming from hydrophilic THF groups combined with lipophilic piperidinone rings. This duality mirrors emerging research directions where such hybrid structures are utilized as phase-transfer catalysts or self-assembling units for supramolecular architectures requiring precise control over hydrophobic/hydrophilic balance ratios.

The environmental fate profile of compounds containing both pyrazine and piperidinone moieties has been extensively studied using QSAR models predicting biodegradation rates based on molecular connectivity indices. While specific data for CAS No. 2640959-02-8 remains unavailable due to its novelty status, analogous compounds suggest reasonable photostability but potential susceptibility to oxidative degradation mechanisms commonly observed among nitrogen-heterocyclic pharmaceutical agents exposed to light sources above 350 nm wavelengths during long-term storage conditions.

In toxicological assessments following OECD guidelines for new chemical entities (NCEs), particular attention would be directed toward evaluating genotoxicity risks associated with electrophilic metabolites potentially formed via cytochrome P450-mediated oxidation reactions affecting either methoxy groups or amide functionalities within this structure—a standard protocol emphasized in regulatory submissions for compounds featuring reactive carbonyl groups adjacent to cyclic amines as seen here through its carboxamide linkage pattern.

Crystallographic analysis would provide definitive structural confirmation regarding conformational preferences around key bonds connecting different heterocyclic systems within this molecule’s architecture. X-ray diffraction data combined with DFT calculations could reveal optimal hydrogen bonding geometries between functional groups across all three major rings (i.e., piperidine, pyrazine, THF), information critical for rationalizing observed biological activities when compared against other members within related chemical series reported recently in Acta Crystallographica Section E.

Spectroscopic characterization methods including NMR (¹H & ¹³C), IR absorption patterns from carbonyl stretching vibrations (~1650 cm^-1) typical of secondary amides present here through its carboxamide functionality would form part of routine analytical validation protocols before initiating biological testing phases required by ICH guidelines M7(R1). These techniques remain indispensable tools even as newer methods like microED crystallography gain traction among research communities working with limited sample quantities characteristic of early-stage discovery programs involving novel scaffolds like those described by CAS No. 2640959-02-8.